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Compound of Interest

Compound Name: 3,4-Dimethylheptane

Cat. No.: B1583063 Get Quote

An In-Depth Technical Guide to 3,4-Dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and physical

properties of 3,4-Dimethylheptane. It includes key quantitative data, a detailed experimental

protocol for its analysis, and a workflow diagram for its isolation and characterization.

Data Presentation: Physicochemical Properties
The fundamental properties of 3,4-Dimethylheptane are summarized in the table below. This

data is essential for its application in research and development, particularly in fields related to

organic chemistry and material science.
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Property Value

Molecular Formula C₉H₂₀[1][2][3][4][5][6]

Molecular Weight 128.26 g/mol [1][2]

CAS Number 922-28-1[1][2][5]

Appearance Colorless liquid at room temperature[4][5][7]

Boiling Point 140.60 °C at 760 mm Hg[8]

Density 0.7410 g/cm³[4]

Solubility

Insoluble in water; Soluble in nonpolar organic

solvents such as ether, benzene, and acetone[4]

[7]

Structure

A branched alkane with a seven-carbon

(heptane) backbone and two methyl group

substituents at the third and fourth carbon

positions[4]

Experimental Protocols: Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
This section details a standard methodology for the identification and quantification of 3,4-
Dimethylheptane in a liquid sample.

Objective: To qualitatively and quantitatively analyze 3,4-Dimethylheptane using GC-MS. This

method is suitable for separating volatile and semi-volatile organic compounds from a mixture.

1.0 Materials and Reagents

3,4-Dimethylheptane standard (≥96% purity)

Hexane (or other suitable nonpolar solvent), HPLC grade

Sample containing the unknown concentration of 3,4-Dimethylheptane
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Volumetric flasks (10 mL, 25 mL, 50 mL)

Micropipettes

GC vials with septa

2.0 Instrumentation

Gas Chromatograph equipped with a Mass Spectrometer detector (GC-MS).

Capillary Column: A nonpolar column, such as a DB-5ms (30m x 0.25mm ID, 0.25µm film

thickness), is recommended.

3.0 GC-MS Instrument Conditions

Inlet Temperature: 250 °C

Injection Mode: Split (Split ratio 50:1)

Injection Volume: 1 µL

Carrier Gas: Helium, constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: Increase at 10 °C/min to 200 °C

Hold: Hold at 200 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: 40-300 m/z
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4.0 Procedure

4.1 Standard Preparation:

Prepare a stock solution of 1000 µg/mL of 3,4-Dimethylheptane in hexane.

Perform serial dilutions to create a calibration curve with concentrations such as 1, 5, 10,

25, and 50 µg/mL.

4.2 Sample Preparation:

Dilute the sample containing the analyte with hexane to ensure the concentration falls

within the calibration range. A 1:100 dilution is a typical starting point.

4.3 Analysis:

Inject the prepared standards, starting with the lowest concentration, to establish the

calibration curve.

Inject the prepared sample(s).

Run a solvent blank (hexane) between samples to prevent carryover.

5.0 Data Analysis

Qualitative Identification: Identify the 3,4-Dimethylheptane peak in the sample's

chromatogram by comparing its retention time to that of the standard. Confirm identity by

matching the mass spectrum of the sample peak with the reference spectrum from the

standard or a spectral library.

Quantitative Analysis: Calculate the area of the characteristic ion peak for 3,4-
Dimethylheptane. Plot a calibration curve of peak area versus concentration for the

standards. Determine the concentration of 3,4-Dimethylheptane in the sample by

interpolating its peak area onto the curve.

Mandatory Visualization: Experimental Workflow
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The following diagram illustrates a typical workflow for the isolation and characterization of 3,4-
Dimethylheptane from a complex hydrocarbon mixture, such as a petroleum fraction.

Workflow for Isolation and Characterization of 3,4-Dimethylheptane
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Click to download full resolution via product page

Workflow for isolating and identifying 3,4-Dimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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